4-Benzothiazol-2-YL-2-methyl-2H-pyrazol-3-ylamine

• Molecular Formula: C11H10N4S
• Molecular Weight: 230.29 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C11H10N4S/c1-15-10(12)7(6-13-15)11-14-8-4-2-3-5-9(8)16-11/h2-6H,12H2,1H3
• InChI Key: DVIYXRRPXHNQFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C2=NC3=CC=CC=C3S2)N

Description

4-Benzothiazol-2-YL-2-methyl-2H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C11H10N4S and its molecular weight is 230.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the 2-benzothiazol-2-yl-3-dimethylaminoacrylonitrile prepared above (96 mg, 0.42 mmol) and triethylamine (0.3 mL) in EtOH (10 mL) was treated with methylhydrazine sulfate (180 mg, 1.25 mmol) and the mixture was heated to reflux for 2 days. The solution was concentrated in vacuo and the residue was purified by flash chromatography (hexanes:EtOAc=1:1) to yield 47 mg (49%) of the title compound as a yellow powder. MS (m/z, ES+): 231 (M+1, 100%).